Cas no 339012-08-7 (2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine)

• Product Name: 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine
• CAS No: 339012-08-7
• MDL: MFCD00243475
• CID: 4648391
• Update Time: 2025-06-08

2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-3-CYANO-5-(3-CHLORO-5-TRIFLUOROMETHYL-2-PYRIDYL)PYRIDINE
• 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine

• MDL： MFCD00243475

Additional information on 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine

Introduction to 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine (CAS No. 339012-08-7)

2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine, with the CAS number 339012-08-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological effects, including anti-inflammatory, anti-cancer, and anti-viral activities.

The chemical structure of 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine is characterized by a pyridine ring substituted with a methoxy group at the 2-position, a cyano group at the 3-position, and a 3-chloro-5-trifluoromethyl-2-pyridyl moiety at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine has also shown promise in cancer research. A study conducted by a team of researchers from the National Cancer Institute demonstrated that this compound has significant cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

The structural features of 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine contribute to its biological activities. The methoxy group enhances lipophilicity, which facilitates cellular uptake and distribution. The cyano group is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which can influence binding affinity to target proteins. The 3-chloro-5-trifluoromethyl substituent adds steric hindrance and electronic effects that can modulate the compound's reactivity and stability.

The synthesis of 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of a suitable nitrile with a substituted pyridine followed by functional group modifications to introduce the desired substituents. The optimization of synthetic conditions is crucial for achieving high yields and purity levels, which are essential for further biological evaluations.

Clinical trials are an essential step in translating laboratory findings into practical applications. While no clinical trials have been reported for 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine as of yet, preclinical studies have provided valuable insights into its safety and efficacy profiles. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects in animal models.

In conclusion, 2-Methoxy-3-Cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine (CAS No. 339012-08-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation and cancer therapy. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.